Cas no 58085-30-6 (2-Propenoic acid, 2-methyl-3-phenyl-, 2-methyl-2-propenyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-3-phenyl-, 2-methyl-2-propenyl ester
• CAS No: 58085-30-6
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 343151
• PubChem ID: 71443790
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-3-phenyl-, 2-methyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-3-phenyl-, 2-methyl-2-propenyl ester
• 2-methylprop-2-enyl 2-methyl-3-phenylprop-2-enoate
• 2-Methylprop-2-en-1-yl 2-methyl-3-phenylprop-2-enoate
• 58085-30-6
• DTXSID30852599

• Inchi： 1S/C14H16O2/c1-11(2)10-16-14(15)12(3)9-13-7-5-4-6-8-13/h4-9H,1,10H2,2-3H3
• InChI Key： QUUKFFZMPSJWGL-UHFFFAOYSA-N
• SMILES： O(C(C(C)=CC1C=CC=CC=1)=O)CC(=C)C

Computed Properties

• Exact Mass: 216.11508
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3